Cas no 337966-20-8 (2-(2-bromo-3-pyridyl)ethanamine)

• Product Name: 2-(2-bromo-3-pyridyl)ethanamine
• CAS No: 337966-20-8
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 5280948
• PubChem ID: 11298592
• Update Time: 2026-03-09

2-(2-bromo-3-pyridyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopyridin-3-yl)ethanamine
• 2-(2-bromo-3-pyridyl)ethanamine

• Inchi： 1S/C7H9BrN2/c8-7-6(3-4-9)2-1-5-10-7/h1-2,5H,3-4,9H2
• InChI Key： UJORRABWNOHMTO-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC=C1CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(2-bromo-3-pyridyl)ethanamine

Professional Introduction to 2-(2-bromo-3-pyridyl)ethanamine (CAS No. 337966-20-8)

2-(2-bromo-3-pyridyl)ethanamine, a compound with the chemical identifier CAS No. 337966-20-8, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a pyridine core substituted with a bromine atom at the 2-position and an amine functional group at the 3-position, has garnered attention due to its structural features that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(2-bromo-3-pyridyl)ethanamine consists of a six-membered aromatic ring with nitrogen, bromine attached at the 2-position, and an ethylamine side chain linked to the 3-position. This arrangement provides a versatile scaffold for chemical modifications, enabling researchers to explore various derivatives that could enhance pharmacological properties such as bioavailability, selectivity, and metabolic stability.

In recent years, there has been growing interest in pyridine-based compounds due to their wide range of biological activities. The presence of the bromine atom in 2-(2-bromo-3-pyridyl)ethanamine not only contributes to its reactivity but also allows for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecules that can interact with biological targets in novel ways.

One of the most compelling aspects of 2-(2-bromo-3-pyridyl)ethanamine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize side effects while maximizing therapeutic efficacy. The pyridine ring and bromine substituent in 2-(2-bromo-3-pyridyl)ethanamine provide a framework that can be fine-tuned to interact with the active sites of these enzymes.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The ability to modify different parts of the molecule allows researchers to optimize properties such as binding affinity, solubility, and pharmacokinetics. For instance, computational modeling and virtual screening have been employed to identify potential binding interactions between 2-(2-bromo-3-pyridyl)ethanamine and target proteins. These approaches have accelerated the process of identifying lead compounds that can be further refined through experimental validation.

The amine group in 2-(2-bromo-3-pyridyl)ethanamine offers another avenue for exploration. Amines are versatile functional groups that can participate in a variety of chemical reactions, including nucleophilic substitutions and condensation reactions. This reactivity allows for the introduction of additional substituents that can enhance the biological activity of the molecule. For example, incorporating heterocycles or other pharmacophores into the amine-bearing region could lead to novel compounds with improved therapeutic profiles.

In addition to its potential as a kinase inhibitor, 2-(2-bromo-3-pyridyl)ethanamine has shown promise in other areas of medicinal chemistry. Its structural features make it a suitable candidate for developing compounds that interact with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are targets for many drugs. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly assess the binding affinity of 2-(2-bromo-3-pyridyl)ethanamine and its derivatives to various GPCRs.

The synthesis of 2-(2-bromo-3-pyridyl)ethanamine presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful planning to ensure regioselectivity and high yields. Advances in synthetic methodologies have made it possible to construct complex molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed reactions and flow chemistry have been particularly useful in this regard.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs based on novel molecular scaffolds like CAS No. 337966-20-8. Collaborative efforts between academic institutions and pharmaceutical companies have led to significant advancements in understanding how structural features influence biological activity. These insights are crucial for designing molecules that can effectively address unmet medical needs.

In conclusion, 2-(2-bromo-3-pyridyl)ethanamine (CAS No. 337966-20-8) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing kinase inhibitors, GPCR ligands, and other therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, compounds like this will play an increasingly important role in the discovery and development of next-generation drugs.